5-Chloroisatin 3-(4-phenylthiosemicarbazide)
Description
Synthesis Analysis
The synthesis of 5-chloroisatin 3-carbohydrazone involves the refluxing of a unimolecular ratio of 5-chloroisatin and carbohydrazide in glacial acetic acid for four hours . 4-Phenylthiosemicarbazide, a component of the compound, has been used in the synthesis of amberlite XAD resins and a series of thiosemicarbazones .Molecular Structure Analysis
The molecular structure of 5-Chloroisatin 3-(4-phenylthiosemicarbazide) consists of a 5-chloroisatin molecule and a 4-phenylthiosemicarbazide molecule. The 5-chloroisatin molecule has a molecular formula of C8H4ClNO2 , while the 4-phenylthiosemicarbazide molecule has a molecular formula of C6H5NHCSNHNH2 .Chemical Reactions Analysis
In a study, seven new Schiff bases of isatin and its derivatives were prepared from thiocarbohydrazide, isatin, and substituted aldehydes in the presence of ethanol under reflux . The chemical structures of the products were confirmed by 1H NMR, 13C NMR, IR, and elemental analysis .Scientific Research Applications
Chemosensor for Fluoride and Cyanide Ions
This compound has been used to create a novel phenylthiosemicarbazide-based chemosensor (PTSCS) for the colorimetric detection of fluoride (F−) and cyanide (CN−) ions . The interaction of PTSCS with F− and CN− ions results in a color change from yellow to dark red, which can be detected using various techniques including naked-eye tests, paper test strips, UV–visible, and 1H NMR spectroscopic techniques .
Detection of Ions in Environmental Samples
The compound has been used in a fast colorimetric method for the detection of 4-phenylthiosemicarbazid (4-PTSC) in environmental samples . This application is significant due to the widespread use of ions in various industries and their potential harmful impacts on the environment and human health .
Analysis of Fluoride and Cyanide in Real Samples
The chemosensor developed using this compound has been applied for the qualitative and quantitative analysis of fluoride and cyanide in real samples, such as toothpaste, apple seeds oil, and water . This is particularly important because high concentrations of fluoride can lead to serious health hazards like bone fragility, bone cancer, thyroid disorder, and dental fluorosis .
Test Strips for Commercialization
Test strips based on this compound have been fabricated using filter papers for possible commercialization . These test strips can be used for the easy and quick detection of fluoride and cyanide ions in various samples .
properties
IUPAC Name |
1-[(5-chloro-2-hydroxy-1H-indol-3-yl)imino]-3-phenylthiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClN4OS/c16-9-6-7-12-11(8-9)13(14(21)18-12)19-20-15(22)17-10-4-2-1-3-5-10/h1-8,18,21H,(H,17,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXHVUFXUUAOEFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=S)N=NC2=C(NC3=C2C=C(C=C3)Cl)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClN4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloroisatin 3-(4-phenylthiosemicarbazide) | |
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